Cas no 1358946-99-2 (6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one)

• Product Name: 6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• CAS No: 1358946-99-2
• MF: C₂₀H₁₇FN₄OS
• MW: 380.438585996628
• CID: 5399713
• Update Time: 2025-05-22

6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-[[(4-Fluorophenyl)methyl]thio]-1,6-dihydro-1-methyl-6-(phenylmethyl)-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

• Inchi： 1S/C20H17FN4OS/c1-24-18-17(11-22-24)23-20(27-13-15-7-9-16(21)10-8-15)25(19(18)26)12-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3
• InChI Key： PIYMTNWZKOFFHM-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(CC2=CC=CC=C2)C(=O)C2N(C)N=CC=2N=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.5±60.0 °C(Predicted)
• pka: -0.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

6-Benzyl-5-{[(4-Fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one: A Comprehensive Overview

The compound with CAS No. 1358946-99-2, known as 6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[4,3-d]pyrimidinones, which have garnered considerable attention due to their diverse biological activities. The structure of this molecule incorporates several key functional groups: a benzyl group at position 6, a (4-fluorophenyl)methyl sulfanyl group at position 5, and a methyl group at position 1. These substituents contribute to its unique chemical properties and biological profile.

Recent studies have highlighted the importance of pyrazolo[4,3-d]pyrimidinones as scaffolds for drug discovery. The benzyl group in this compound is known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability. The presence of the (4-fluorophenyl)methyl sulfanyl group introduces additional electronic and steric effects, which can modulate the compound's interaction with biological targets. Furthermore, the methyl group at position 1 plays a crucial role in stabilizing the molecule's conformation and potentially influencing its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various strategies to optimize the yield and purity of this molecule. For instance, recent advancements in catalytic methods have enabled more efficient formation of the pyrazolo[4,3-d]pyrimidine core structure. These improvements not only enhance the scalability of the synthesis but also pave the way for further modifications to explore its pharmacological potential.

From a pharmacological perspective, this compound has shown promising activity in preclinical models. Studies indicate that it exhibits potent inhibitory effects on specific kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The benzyl and (4-fluorophenyl)methyl sulfanyl groups are believed to contribute significantly to its enzymatic activity by facilitating interactions with the active site of the target protein.

Moreover, computational studies using molecular docking techniques have provided insights into the binding mode of this compound with its target proteins. These studies reveal that the sulfanyl group acts as a key determinant for binding affinity by forming critical hydrogen bonds and hydrophobic interactions. Such findings underscore the importance of rational drug design in optimizing therapeutic agents based on this scaffold.

Looking ahead, this compound represents a valuable lead for developing novel therapeutics. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Ongoing research is focused on evaluating its safety profile in animal models and assessing its potential for clinical translation.

In conclusion, 6-benzyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one stands out as a promising molecule with significant potential in medicinal chemistry. Its intricate structure and diverse functional groups make it an ideal candidate for exploring new therapeutic avenues. As research progresses, this compound is expected to contribute valuable insights into the development of innovative treatments for various diseases.